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4-Bromobenzamidine

hydrochloride

Cat. No.: B1280929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromobenzamidine hydrochloride is a synthetic small molecule that acts as a competitive

inhibitor of serine proteases.[1][2] Its utility in biochemical research and diagnostics stems from

its ability to selectively bind to the active site of these enzymes, thereby modulating their

activity. Serine proteases play crucial roles in numerous physiological and pathological

processes, including blood coagulation, fibrinolysis, inflammation, and cancer progression.[3][4]

Consequently, the detection and quantification of specific protease activities are valuable for

disease diagnosis, prognosis, and monitoring therapeutic interventions. These application

notes provide detailed protocols and data for the use of 4-Bromobenzamidine hydrochloride
in the development of diagnostic assays for serine proteases.
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Property Value Reference

CAS Number 55368-42-8 [5]

Molecular Formula C₇H₇BrN₂·HCl [5]

Molecular Weight 235.51 g/mol [5]

Appearance
White to off-white crystalline

solid
[5]

Melting Point 269-272 °C [5]

Solubility Soluble in Methanol and Water [5]

Storage
Room temperature, in a dark,

inert atmosphere
[5]

Mechanism of Action
4-Bromobenzamidine hydrochloride functions as a competitive inhibitor of serine proteases.

The benzamidine moiety mimics the side chains of arginine and lysine, which are the natural

substrates for many serine proteases like trypsin, thrombin, and plasmin. This structural

similarity allows the inhibitor to bind to the S1 specificity pocket in the active site of the enzyme,

preventing the binding and cleavage of the natural substrate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1280929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Competitive Inhibition by 4-Bromobenzamidine

Enzyme Active Site

Serine Protease (e.g., Trypsin) Active Site (S1 Pocket)

Cleavage Products

Catalyzes Cleavage

Natural Substrate (e.g., Arginine/Lysine-containing peptide)

Binds to

4-Bromobenzamidine
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Workflow for Chromogenic Protease Inhibition Assay

Start

Prepare Reagents:
- Enzyme (Trypsin)

- Inhibitor (4-Bromobenzamidine)
- Substrate (L-BAPNA)

- Buffer

Set up 96-well plate:
- Blanks

- Controls (No Inhibitor)
- Test wells with varying inhibitor concentrations

Pre-incubate at 37°C for 15 min

Add chromogenic substrate to all wells

Measure absorbance at 405 nm over time

Calculate reaction rates and % inhibition

Determine IC50 and Ki values

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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